Cas no 104641-59-0 ((3S)-1-methylpyrrolidin-3-ol)

• Product Name: (3S)-1-methylpyrrolidin-3-ol
• CAS No: 104641-59-0
• MF: C₅H₁₁NO
• MW: 101.146941423416
• MDL: MFCD03788748
• CID: 62497
• PubChem ID: 24880674
• Update Time: 2024-11-03

(3S)-1-methylpyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

• (S)-(+)-1-Methyl-3-pyrrolidinol
• (S)-(+)-3-HYDROXY-N-METHYLPYRROLIDINE
• (S)-1-METHYLPYRROLIDIN-3-OL
• (S)-(+)-1-METHYL-3-HYDROXYPYRROLIDINE
• (S)-1-METHYL-3-PYRROLIDINOL
• CHEMPACIFIC 38130
• (S)-(+)-Methyl-3-hydroxypyrrolidine
• (S)-3-Hydroxy-1-methylpyrrolidine
• (3S)-1-methyl-3-pyrrolidinol
• (S)-3-(1-methyl)pyrrolidinol
• (S)-3-HYDROXY-1-METHYL-PYRROLIDINE
• (S)-3-hydroxy-N-methylpyrrolidine
• 3-Pyrrolidinol, 1-methyl-
• AG-D-17108
• S-(+)-1-methyl-3-pyrrolidinol
• (S)-N-Methyl-3-pyrrolidinol
• (3S)-1-methylpyrrolidin-3-ol
• (R)-3-Hydroxy-1-methylpyr...
• (S)-(+)-1-Methyl-3-pyrrolidinol 95%
• (S)-N-Methyl-3-pyrrolidinol,99%e.e.
• 3-Pyrrolidinol, 1-methyl-, (3S)-
• 0354U26A1P
• 1-Methyl-3-pyrrolidinol, (+)-
• 1-Methyl-3-pyrrolidinol, (S)-
• 3-Pyrrolidinol, 1-methyl-, (S)-
• M1938
• Q27231579
• AS-16011
• UNII-0354U26A1P
• CS-W003109
• (S)-1-Methyl-pyrrolidin-3-ol
• 104641-59-0
• (S)-1-Methyl-3-hyrdoxypyrrolidine
• BP-12651
• A801027
• (S)-(+)-1-Methyl-3-pyrrolidinol, 95%
• FLVFPAIGVBQGET-YFKPBYRVSA-N
• W-204535
• AMY30559
• SCHEMBL134941
• AKOS015850701
• EN300-2517088
• MFCD03788748
• AC-7092
• (+)-1-methyl-3-pyrrolidinol

• MDL： MFCD03788748
• Inchi： 1S/C5H11NO/c1-6-3-2-5(7)4-6/h5,7H,2-4H2,1H3/t5-/m0/s1
• InChI Key： FLVFPAIGVBQGET-YFKPBYRVSA-N
• SMILES： O[C@@H]1CN(C)CC1
• BRN： 4349394

Computed Properties

• Exact Mass: 101.08413
• Monoisotopic Mass: 101.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 65.099
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -0.2
• Topological Polar Surface Area: 23.5

Experimental Properties

• Color/Form: Yellow to Brown Liquid
• Density: 0.993 g/mL at 25 °C(lit.)
• Melting Point: No data available
• Boiling Point: 181-182 °C(lit.)
• Flash Point: Degrees Fahrenheit:190.4°F
  Degrees Celsius:88°C
  
• Refractive Index: n20/D 1.4660(lit.)
• PSA: 23.47
• LogP: -0.37930
• Specific Rotation: 6 º (c=1%, chloroform)
• Sensitiveness: Air Sensitive & Hygroscopic
• Optical Activity: [α]20/D +6°, c = 1 in chloroform
• Solubility: dissolve in water

(3S)-1-methylpyrrolidin-3-ol Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NA 1993 / PGIII
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• RTECS：TM9570000
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S26;S36
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds